Cas no 1185296-84-7 (3-Fluoro-3'-(trifluoromethyl)1,1'-biphenyl-4-ylamine Hydrochloride)

• Product Name: 3-Fluoro-3'-(trifluoromethyl)1,1'-biphenyl-4-ylamine Hydrochloride
• CAS No: 1185296-84-7
• MF: C₁₃H₁₀ClF₄N
• MW: 291.67181634903
• CID: 1068534
• PubChem ID: 46735542
• Update Time: 2025-04-20

3-Fluoro-3'-(trifluoromethyl)1,1'-biphenyl-4-ylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-3'-(trifluoromethyl)[1,1'-biphenyl]-4-ylamine hydrochloride
• AKOS015849263
• SB82308
• C13H10ClF4N
• 3-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-aminehydrochloride
• 1185296-84-7
• 3-Fluoro-3'-(trifluoromethyl)-[1,1'-biphenyl]-4-amine hydrochloride
• 2-fluoro-4-[3-(trifluoromethyl)phenyl]aniline;hydrochloride
• 3-Fluoro-3'-(trifluoromethyl)1,1'-biphenyl-4-ylamine Hydrochloride

• MDL： MFCD11506369
• Inchi： 1S/C13H9F4N.ClH/c14-11-7-9(4-5-12(11)18)8-2-1-3-10(6-8)13(15,16)17;/h1-7H,18H2;1H
• InChI Key： GXCDSEIFVBGMBK-UHFFFAOYSA-N
• SMILES： Cl.FC1=C(C=CC(=C1)C1C=CC=C(C(F)(F)F)C=1)N

Computed Properties

• Exact Mass: 291.0437897g/mol
• Monoisotopic Mass: 291.0437897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 279
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

3-Fluoro-3'-(trifluoromethyl)1,1'-biphenyl-4-ylamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives